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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adipic acid is a dicarboxylic acid of industrial importance, primarily used in the production of
nylon. In the biomedical field, it is studied as a potential biomarker and is relevant in the context
of certain metabolic disorders. Adipic acid-13C2 is a stable isotope-labeled internal standard
crucial for the accurate quantification of adipic acid in biological matrices such as plasma. Its
use corrects for variability in sample preparation and instrument response. This document
provides detailed application notes and protocols for the extraction of Adipic acid-13C2 from
plasma using three common sample preparation techniques: protein precipitation, liquid-liquid
extraction, and solid-phase extraction. The subsequent analysis is typically performed using
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Metabolic Context of Adipic Acid

Adipic acid is not a major component of central metabolism in humans. However, it can be
formed through various metabolic pathways, including the omega-oxidation of fatty acids and
from the breakdown of lysine. Understanding its metabolic origins can be important for
interpreting its levels in plasma.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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